Cas no 2229209-59-8 (2-(1-bromopropan-2-yl)-4-methylpyridine)

• Product Name: 2-(1-bromopropan-2-yl)-4-methylpyridine
• CAS No: 2229209-59-8
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 6376642
• PubChem ID: 165643834
• Update Time: 2025-10-31

2-(1-bromopropan-2-yl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-4-methylpyridine
• 2229209-59-8
• EN300-1905142

• Inchi： 1S/C9H12BrN/c1-7-3-4-11-9(5-7)8(2)6-10/h3-5,8H,6H2,1-2H3
• InChI Key： VRCHLUNYJOPOEM-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(1-bromopropan-2-yl)-4-methylpyridine

Introduction to 2-(1-bromopropan-2-yl)-4-methylpyridine (CAS No. 2229209-59-8)

2-(1-bromopropan-2-yl)-4-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 2229209-59-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a 1-bromopropan-2-yl side chain and a 4-methyl group, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural configuration of 2-(1-bromopropan-2-yl)-4-methylpyridine imparts unique chemical properties that make it valuable in medicinal chemistry. The presence of a bromine atom at the terminal position of the propyl chain enhances its reactivity, particularly in cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often observed in drug candidates targeting neurological and cardiovascular diseases.

In recent years, the demand for specialized pyridine derivatives has surged due to their demonstrated efficacy in modulating enzyme activity and receptor binding. For instance, 2-(1-bromopropan-2-yl)-4-methylpyridine has been explored as a precursor in the development of novel antipsychotic agents. The methyl group at the 4-position of the pyridine ring influences electronic distribution, thereby affecting binding affinity to neurotransmitter receptors such as serotonin and dopamine receptors.

One of the most compelling applications of 2-(1-bromopropan-2-yl)-4-methylpyridine lies in its utility as a building block for kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and their dysregulation is implicated in cancers and inflammatory diseases. Researchers have leveraged this compound to design inhibitors targeting specific kinases by appending pharmacophoric groups through palladium-catalyzed reactions. The bromine moiety facilitates these transformations while maintaining structural integrity, ensuring high yields and purity.

The pharmaceutical industry has also harnessed 2-(1-bromopropan-2-yl)-4-methylpyridine in the synthesis of antiviral and antibacterial agents. Its pyridine scaffold is conducive to forming hydrogen bonds with biological targets, enhancing drug-receptor interactions. For example, derivatives of this compound have shown promise in inhibiting viral proteases by mimicking natural substrates or by inducing conformational changes in the enzyme active site.

Advances in computational chemistry have further optimized the use of 2-(1-bromopropan-2-yl)-4-methylpyridine in drug discovery. Molecular modeling studies indicate that modifications to its side chains can fine-tune pharmacokinetic properties such as solubility and metabolic stability. This has led to the development of prodrugs that enhance bioavailability while minimizing toxicity.

The agrochemical sector has not been left behind either. Pyridine derivatives like 2-(1-bromopropan-2-yl)-4-methylpyridine serve as intermediates in synthesizing herbicides and fungicides. Their ability to interact with biological macromolecules makes them effective at disrupting pathogenic processes without harming crops.

Environmental considerations have also driven innovation in handling 2-(1-bromopropan-2-yl)-4-methylpyridine. Green chemistry principles emphasize minimizing waste and hazardous byproducts during synthesis. Recent methodologies have employed catalytic systems that improve atom economy, reducing environmental impact while maintaining high reaction efficiency.

The future prospects for 2-(1-bromopropan-2-yl)-4-methylpyridine are promising, with ongoing research exploring its potential in material science and specialty chemicals. Its reactivity allows for diverse functionalization patterns, making it a candidate for advanced polymers and electronic materials where precise molecular architecture is critical.

In conclusion, 2-(1-bromopropan-2-yl)-4-methylpyridine (CAS No. 2229209-59-8) stands as a cornerstone compound in synthetic chemistry with far-reaching implications across multiple industries. Its unique structural features enable innovative applications in pharmaceuticals, agrochemicals, and materials science, solidifying its role as an indispensable tool for researchers worldwide.